molecular formula C18H16N2 B8592450 N~1~-([1,1'-Biphenyl]-2-yl)benzene-1,2-diamine CAS No. 101908-73-0

N~1~-([1,1'-Biphenyl]-2-yl)benzene-1,2-diamine

Cat. No.: B8592450
CAS No.: 101908-73-0
M. Wt: 260.3 g/mol
InChI Key: XVOKRPINHSZVMW-UHFFFAOYSA-N
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Description

N~1~-([1,1'-Biphenyl]-2-yl)benzene-1,2-diamine is a useful research compound. Its molecular formula is C18H16N2 and its molecular weight is 260.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

101908-73-0

Molecular Formula

C18H16N2

Molecular Weight

260.3 g/mol

IUPAC Name

2-N-(2-phenylphenyl)benzene-1,2-diamine

InChI

InChI=1S/C18H16N2/c19-16-11-5-7-13-18(16)20-17-12-6-4-10-15(17)14-8-2-1-3-9-14/h1-13,20H,19H2

InChI Key

XVOKRPINHSZVMW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=CC=C2NC3=CC=CC=C3N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-nitrophenyl)biphenyl-2-amine (19.69 g, 67.8 mmol), 10% palladium on carbon (0.29 g, 0.27 mmol), and 150 mL of ethanol was added to a Parr hydrogenator bottle. The mixture was hydrogenated on a Parr hydrogenator until no more hydrogen was taken up by the solution. The solution was filtered through Celite to remove the catalyst, Celite was washed with dichloromethane, the filtrate was evaporated to yield a brown oil, 14.8 g (84%). The product was used for the next step without further purification.
Name
N-(2-nitrophenyl)biphenyl-2-amine
Quantity
19.69 g
Type
reactant
Reaction Step One
Quantity
0.29 g
Type
catalyst
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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